Cas no 76902-49-3 (N6-Benzoyl-3'-deoxyadenosine)

• Product Name: N6-Benzoyl-3'-deoxyadenosine
• CAS No: 76902-49-3
• MF: C₁₇H₁₇N₅O₄
• MW: 355.347983121872
• CID: 548623
• PubChem ID: 10021075
• Update Time: 2025-04-24

N6-Benzoyl-3'-deoxyadenosine Chemical and Physical Properties

Names and Identifiers

• Adenosine,N-benzoyl-3'-deoxy- (9CI)
• N-[9-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]benzamide
• N6-BENZOYL-3’-DEOXYADENOSINE
• N6-BENZOYL-3'-DEOXYADENOSINE
• 3'-deoxy-N6-benzoyladenosine
• N6-BENZOYL-3A'A inverted exclamation markA'A-DEOXYADENOSINE
• 76902-49-3
• AG-H-07088
• DTXSID80434349
• SCHEMBL18496467
• Adenosine, N-benzoyl-3'-deoxy-
• N-{9-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-9H-purin-6-yl}benzamide
• N-(9-((2R,3R,5S)-3-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purin-6-yl)benzamide
• N6-Benzoyl-3'-deoxyadenosine

• Inchi： 1S/C17H17N5O4/c23-7-11-6-12(24)17(26-11)22-9-20-13-14(18-8-19-15(13)22)21-16(25)10-4-2-1-3-5-10/h1-5,8-9,11-12,17,23-24H,6-7H2,(H,18,19,21,25)/t11-,12+,17+/m0/s1
• InChI Key： GNPRDDYSJSKPJF-XWCIJXRUSA-N
• SMILES： O1[C@H](CO)C[C@H]([C@@H]1N1C=NC2C(NC(C3C=CC=CC=3)=O)=NC=NC1=2)O

Computed Properties

• Exact Mass: 355.12800
• Monoisotopic Mass: 355.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 122.39000
• LogP: 0.79230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 3'-deoxyribonucleosides

Additional information on N6-Benzoyl-3'-deoxyadenosine

Adenosine, N-benzoyl-3'-deoxy- (9CI) - CAS No. 76902-49-3

Adenosine, N-benzoyl-3'-deoxy- (9CI), also known by its CAS registry number 76902-49-3, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound is a modified form of adenosine, a nucleoside that plays a critical role in various biological processes, including energy transfer and signal transduction. The modification involves the substitution of the hydroxyl group at the 3' position of the ribose sugar with a deoxy group and the addition of a benzoyl group to the nitrogen atom of the adenine base. These structural changes impart unique properties to the compound, making it a valuable tool in research and potential therapeutic applications.

The synthesis of Adenosine, N-benzoyl-3'-deoxy- (9CI) typically involves multi-step chemical reactions, including protection/deprotection strategies and selective functionalization. The benzoyl group serves as a protecting group for the adenine nitrogen during certain stages of synthesis, ensuring regioselectivity and stability. This compound has been extensively studied for its ability to modulate cellular responses, particularly in relation to adenosine receptors. Recent studies have highlighted its potential as a lead compound for developing novel drugs targeting adenosine receptor subtypes, which are implicated in various pathological conditions such as inflammation, pain, and cardiovascular diseases.

One of the most promising applications of Adenosine, N-benzoyl-3'-deoxy- (9CI) lies in its role as an antiviral agent. Research has shown that this compound can inhibit viral replication by interfering with viral RNA synthesis or by modulating host cell responses. For instance, studies have demonstrated its efficacy against certain strains of influenza virus and other RNA viruses. The deoxy modification at the 3' position is believed to enhance its antiviral activity by improving bioavailability and reducing metabolic degradation.

In addition to its antiviral properties, Adenosine, N-benzoyl-3'-deoxy- (9CI) has been investigated for its potential in cancer therapy. By targeting adenosine receptors expressed on cancer cells or immune cells, this compound may enhance anti-tumor immunity or directly inhibit tumor growth. Recent advancements in nanotechnology have enabled the delivery of this compound in targeted drug delivery systems, further improving its therapeutic index and reducing off-target effects.

The structural uniqueness of Adenosine, N-benzoyl-3'-deoxy- (9CI) also makes it a valuable substrate for enzymatic studies. Researchers have utilized this compound to investigate the catalytic mechanisms of various nucleoside phosphorylation enzymes, such as adenosine kinase and nucleoside diphosphate kinase. These studies provide insights into enzyme specificity and regulation, which are crucial for understanding cellular metabolism and developing enzyme-targeted therapies.

From a biochemical standpoint, Adenosine, N-benzoyl-3'-deoxy- exhibits interesting properties that make it a versatile tool in laboratory settings. Its stability under physiological conditions and its ability to penetrate cellular membranes make it an ideal candidate for intracellular studies. Furthermore, the benzoyl group can be used as a handle for conjugation with other molecules or imaging agents, enabling applications in drug discovery and diagnostics.

In conclusion, Adenosine, N-benzoyl-3'-deoxy-, CAS No. 76902-49--related research continues to uncover new insights into its biological functions and therapeutic potential. With ongoing advancements in synthetic chemistry and molecular biology, this compound is poised to play an increasingly important role in drug development and disease treatment.